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Compound of Interest

Compound Name: Undecylprodigiosin

Cat. No.: B1683453 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

Undecylprodigiosin, a bacterial pigment with potent biological activities, requires meticulous

disposal procedures to ensure laboratory safety and environmental protection. Due to its

classification as an apoptosis inducer, antineoplastic agent, and its cytotoxic potential, all

materials contaminated with this compound must be treated as hazardous waste.[1][2]

Adherence to the following step-by-step guidelines is crucial for the safe management of

undecylprodigiosin waste.

Hazard Profile and Classification
Before detailing the disposal protocol, it is essential to understand the hazard profile of

undecylprodigiosin. This information dictates the necessary precautions and the appropriate

waste stream.
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Property Description Citation

Chemical Name

(2Z)-3-methoxy-5-(1H-pyrrol-2-

yl)-2-[(5-undecyl-1H-pyrrol-2-

yl)methylidene]pyrrole

[1]

Molecular Formula C25H35N3O [1][3]

Primary Hazards

Apoptosis inducer,

antineoplastic agent,

antibacterial agent,

immunosuppressive agent.[1]

[1]

Cytotoxicity

Has demonstrated slight

cytotoxicity in research

settings.[2]

[2]

Waste Classification
Cytotoxic and potentially

biohazardous chemical waste.

Experimental Protocols: Disposal of
Undecylprodigiosin Waste
The following protocols provide a detailed methodology for the safe disposal of

undecylprodigiosin and contaminated materials. These procedures are based on general

guidelines for handling cytotoxic and chemical waste in a laboratory environment.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling undecylprodigiosin, including a lab coat,

safety goggles, and chemical-resistant gloves.

2. Segregation of Waste:

All waste contaminated with undecylprodigiosin must be segregated from general

laboratory waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Undecylprodigiosin
https://pubchem.ncbi.nlm.nih.gov/compound/Undecylprodigiosin
https://www.scbt.com/p/undecylprodigiosin-52340-48-4
https://pubchem.ncbi.nlm.nih.gov/compound/Undecylprodigiosin
https://pubchem.ncbi.nlm.nih.gov/compound/Undecylprodigiosin
https://pmc.ncbi.nlm.nih.gov/articles/PMC11214958/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11214958/
https://www.benchchem.com/product/b1683453?utm_src=pdf-body
https://www.benchchem.com/product/b1683453?utm_src=pdf-body
https://www.benchchem.com/product/b1683453?utm_src=pdf-body
https://www.benchchem.com/product/b1683453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use designated, clearly labeled, leak-proof containers for cytotoxic waste. These containers

are often color-coded, typically with purple lids, to distinguish them from other waste

streams.[4]

3. Disposal of Solid Waste:

Contaminated Labware: Disposable items such as pipette tips, gloves, and flasks that have

come into contact with undecylprodigiosin should be placed directly into the designated

cytotoxic solid waste container.

Surfaces and Spills: Clean any spills with an appropriate disinfectant and absorbent material.

All materials used for cleaning up spills must also be disposed of as cytotoxic waste.

4. Disposal of Liquid Waste:

Pure Compound and Solutions: Unused undecylprodigiosin or solutions containing the

compound should not be poured down the drain.[4] Collect all liquid waste in a designated,

sealed, and clearly labeled cytotoxic liquid waste container.

Contaminated Media: Cell culture media containing undecylprodigiosin should be treated

as cytotoxic liquid waste and collected in the appropriate container.

5. Sharps Disposal:

Any sharps, such as needles or razor blades, contaminated with undecylprodigiosin must

be disposed of in a designated, puncture-proof sharps container for cytotoxic waste.[4][5]

6. Final Disposal:

All collected cytotoxic waste must be disposed of through a licensed hazardous waste

disposal service. The primary method for the final disposal of cytotoxic waste is incineration

at a permitted facility.[4]

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

undecylprodigiosin waste in a laboratory setting.
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Caption: Workflow for Undecylprodigiosin Waste Disposal.

By implementing these procedures, laboratories can effectively manage the risks associated

with undecylprodigiosin waste, ensuring a safe working environment and responsible

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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